Cas no 51586-20-0 (2,3-Dimethylbenzylamine)

2,3-Dimethylbenzylamine Properties

Names and Identifiers

• (2,3-Dimethylphenyl)methanamine
• 2,3-Dimethylbenzylamine
• [(2,3-Dimethylphenyl)methyl]amine
• 2,3-dimethylbenzyl amine
• 2,3-Dimethyl-benzylamine
• 1-(2,3-dimethylphenyl)methanamine
• (2,3-dimethylphenyl)methylamine
• Benzenemethanamine, 2,3-dimethyl-
• 3-(Aminomethyl)-o-xylene
• Benzenemethanamine,2,3-dimethyl-
• UKLRWOHZBISUMI-UHFFFAOYSA-N
• 2,3-Dimethylbenzylamine, AldrichCPR
• STK503753
• SBB017637
• CK1112
• TRA0
• SCHEMBL15997
• A828671
• DTXSID90384189
• CS-0182142
• PS-4690
• EN300-863878
• 51586-20-0
• 2,3-Dimethylbenzyllamine
• AKOS000169465
• CHEMBL268979
• FT-0609712
• MFCD00052680
• SY002793
• (2,3-dimethylphenyl)methanamine
• DB-019788
• +Expand

• MDL： MFCD00052680
• InChIKey： UKLRWOHZBISUMI-UHFFFAOYSA-N
• Inchi： 1S/C9H13N/c1-7-4-3-5-9(6-10)8(7)2/h3-5H,6,10H2,1-2H3
• SMILES： N([H])([H])C([H])([H])C1=C([H])C([H])=C([H])C(C([H])([H])[H])=C1C([H])([H])[H]

Computed Properties

• Exact Mass: 135.10500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 135.105
• Heavy Atom Count: 10
• Complexity: 101
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 26

Experimental Properties

• LogP: 2.46240
• PSA: 26.02000
• Refractive Index: 1.537
• Boiling Point: 118-120 ºC (15 mmHg)
• Melting Point: NA
• Vapor Pressure: 0.1±0.5 mmHg at 25°C
• Flash Point: 95.0±8.5 °C
• Density: 0.97

2,3-Dimethylbenzylamine Security Information

• Safety Term：S26;S36/37/39;S45
• Safety Instruction： S26-S36/37/39-S45
• Risk Phrases：R34
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 2735
• Hazard Statement： Corrosive
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： R34
• Signal Word：warning
• HazardClass：AIR SENSITIVE, CORROSIVE

2,3-Dimethylbenzylamine Customs Data

• HS CODE：2921499090
• Customs Data：

  China Customs Code:

  2921499090

  Overview:

  2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%